Cas no 56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester)
56941-72-1 structure
Product Name:1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
CAS No:56941-72-1
MF:C16H18O8
MW:338.309325695038
CID:372894
PubChem ID:143432
Update Time:2025-04-19
1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
- 1,2,4,5-Benzene-tetracarboxylic acid, dipropyl ester
- 2,5-bis(propoxycarbonyl)terephthalic acid
- SCHEMBL11577038
- 56941-72-1
- DTXSID50205482
-
- Inchi: 1S/C16H18O8/c1-3-5-23-15(21)11-7-10(14(19)20)12(8-9(11)13(17)18)16(22)24-6-4-2/h7-8H,3-6H2,1-2H3,(H,17,18)(H,19,20)
- InChI Key: UMPAINQRYDYVBA-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1C=C(C(=O)O)C(C(=O)OCCC)=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 338.10014
- Monoisotopic Mass: 338.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.319
- Boiling Point: 551.1°Cat760mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.554
- PSA: 127.2
1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester) Related Products
- 2528-16-7(Monobenzyl phthalate)
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- 87-24-1(Ethyl 2-methylbenzoate)
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- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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